3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate

• IUPAC Name: (3-benzyl-4-methyl-2-oxochromen-7-yl) 4-chlorobenzenesulfonate
• InChI: InChI=1S/C23H17ClO5S/c1-15-20-12-9-18(29-30(26,27)19-10-7-17(24)8-11-19)14-22(20)28-23(25)21(15)13-16-5-3-2-4-6-16/h2-12,14H,13H2,1H3
• InChI Key: HWNRYWHZMFEHMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OS(=O)(=O)C3=CC=C(C=C3)Cl)CC4=CC=CC=C4
• Molecular Formula: C23H17ClO5S
• Molecular Weight: 440.9 g/mol

Description

3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate is a chemical compound that has been widely used in scientific research. This compound is known for its unique properties and has been used in various studies to understand its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate is not well understood. However, it is believed to interact with proteins in a specific manner, which allows it to be used as a fluorescent probe. Additionally, its ability to generate reactive oxygen species when exposed to light makes it an effective photosensitizer in photodynamic therapy.
Biochemical and physiological effects:
3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, and it has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory properties and to be effective in the treatment of certain skin disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate in lab experiments include its high solubility in water and its ability to be used as a fluorescent probe and a photosensitizer. However, its mechanism of action is not well understood, which can make it difficult to interpret experimental results. Additionally, its use as a photosensitizer requires exposure to light, which can limit its use in certain experimental setups.

Future Directions

There are many future directions for research involving 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate. One direction is to further investigate its mechanism of action and to identify the proteins with which it interacts. Another direction is to explore its potential as a treatment for cancer and other diseases. Additionally, research could focus on developing new derivatives of this compound with improved properties and efficacy. Finally, research could explore the use of this compound in combination with other drugs or therapies to enhance their effectiveness.

Synthesis Methods

The synthesis of 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate involves the reaction between 4-chlorobenzenesulfonyl chloride and 3-benzyl-4-methylcoumarin in the presence of a base. The reaction yields 3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate as a white solid. The synthesis of this compound has been well established in the literature, and it is readily available for use in scientific research.

Scientific Research Applications

3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl 4-chlorobenzenesulfonate has been used in various scientific research applications. It has been used as a fluorescent probe to study the interaction between proteins and small molecules. It has also been used as a photosensitizer in photodynamic therapy, a treatment for cancer that involves the use of light to activate a photosensitizing agent, which in turn generates reactive oxygen species that can kill cancer cells. Additionally, this compound has been used in the development of new drugs and in the study of enzyme kinetics.